Cas no 1114943-86-0 (5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1114943-86-0
• MF: C₂₁H₁₇ClN₂O₃S
• MW: 412.889282941818
• CID: 5343151
• Update Time: 2025-05-20

5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-(((2-chlorobenzyl)thio)methyl)furan-2-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• 5-[5-[(2-chlorophenyl)methylsulfanylmethyl]furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• 5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• 5-(5-{[(2-chlorobenzyl)thio]methyl}-2-furyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C21H17ClN2O3S/c1-25-16-8-6-14(7-9-16)20-23-21(27-24-20)19-11-10-17(26-19)13-28-12-15-4-2-3-5-18(15)22/h2-11H,12-13H2,1H3
• InChI Key： CJAYLAQRLLHJBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSCC1=CC=C(C2=NC(C3C=CC(=CC=3)OC)=NO2)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 481
• XLogP3: 5.1
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

5-[5-({[(2-Chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 1114943-86-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are known for their versatile applications in drug design due to their ability to modulate various biological targets. The molecule's structure incorporates a furan ring system, a sulfanyl group, and a methoxyphenyl moiety, all of which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the oxadiazole core as a promising scaffold for the development of novel bioactive agents. The integration of the furan ring in this compound adds an additional layer of complexity, enhancing its ability to interact with biological systems. The sulfanyl group, derived from the (2-chlorophenyl)methyl substituent, introduces electron-donating properties that can influence the molecule's reactivity and stability. Furthermore, the presence of the methoxyphenyl group at position 3 of the oxadiazole ring is expected to play a critical role in modulating the compound's pharmacokinetic profile and bioavailability.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Emerging research suggests that oxadiazoles can act as inhibitors or activators of key enzymes involved in processes such as inflammation, apoptosis, and angiogenesis. For instance, studies have demonstrated that certain oxadiazole derivatives exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Given its structural features, 5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole may possess similar or even superior bioactivity compared to existing compounds in this class.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of the furan derivative with the sulfanyl methyl group and subsequent coupling with the oxadiazole moiety. The introduction of the methoxyphenyl group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have reported that the use of microwave-assisted synthesis or catalytic methods can significantly enhance the efficiency of these reactions while minimizing side products.

In terms of pharmacological evaluation, this compound has shown promise in preclinical models. For example, studies conducted in vitro have demonstrated its ability to inhibit tumor cell proliferation by targeting specific oncogenic pathways. Additionally, preliminary toxicity studies indicate that it exhibits a favorable safety profile at therapeutic concentrations. These findings underscore its potential as a lead candidate for further development into a novel anticancer agent.

Another area where this compound has shown potential is in antimicrobial therapy. Recent research has revealed that certain oxadiazole derivatives possess potent activity against multidrug-resistant bacterial strains. The incorporation of the furan and methoxyphenyl groups in this molecule may further enhance its antimicrobial properties by improving its ability to penetrate bacterial membranes and disrupt cellular functions.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets rigorous quality standards required for preclinical testing.

In conclusion, 5-[5-({[(2-chlorophenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings on its biological activity and pharmacokinetics, positions it as a compelling candidate for further exploration in drug discovery programs targeting cancer and infectious diseases. As research continues to unfold, this compound has the potential to contribute significantly to the development of innovative therapeutic agents.